Cas no 2228458-03-3 (tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-chlorophenyl}carbamate
• CAS No: 2228458-03-3
• MF: C₁₄H₂₁ClN₂O₃
• MW: 300.781142950058
• CID: 6561279
• PubChem ID: 165655349
• Update Time: 2025-05-21

tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-chlorophenyl}carbamate
• EN300-1889302
• tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-5-chlorophenyl}carbamate
• 2228458-03-3

• Inchi： 1S/C14H21ClN2O3/c1-13(2,3)19-12(18)17-11-8-9(15)6-7-10(11)14(4,5)20-16/h6-8H,16H2,1-5H3,(H,17,18)
• InChI Key： ODZIGLIKPHTNAA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C)(C)ON

Computed Properties

• Exact Mass: 300.1240702g/mol
• Monoisotopic Mass: 300.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-chlorophenyl}carbamate

tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-chlorophenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-chlorophenyl}carbamate, identified by the CAS number CAS No. 2228458-03-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used as intermediates in drug synthesis and agrochemicals. The structure of this molecule is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted phenyl ring containing a chloro group and an aminooxypropane substituent.

Recent studies have highlighted the importance of carbamates like tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-chlorophenyl}carbamate in the development of new therapeutic agents. Researchers have focused on modifying the substituents on the phenyl ring to enhance the compound's bioavailability and selectivity for specific biological targets. For instance, the presence of the chloro group at the 5-position of the phenyl ring is known to influence the molecule's lipophilicity, which is crucial for its absorption and distribution in biological systems.

The synthesis of tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-chlorophenyl}carbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. This is followed by protection of the hydroxyl group using a tert-butyl carbamate group, which is then subjected to nucleophilic substitution reactions to introduce the aminooxypropane substituent. The entire process requires precise control over reaction conditions, including temperature and pH, to ensure high yields and purity of the final product.

In terms of applications, this compound has shown promise in several areas. In agrochemistry, it has been evaluated as a potential herbicide due to its ability to inhibit key enzymes involved in plant growth regulation. Additionally, its role as an intermediate in drug discovery has been explored, particularly in the development of anti-inflammatory and antiviral agents. Recent findings suggest that modifying the substituents on the phenyl ring can significantly enhance its pharmacokinetic properties, making it a valuable candidate for further research.

The structural versatility of tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-chlorophenyl}carbamate also makes it an attractive candidate for use in polymer chemistry. By incorporating this compound into polymer networks, researchers have demonstrated improved mechanical properties and enhanced resistance to environmental factors such as UV radiation and moisture. These findings open up new avenues for its application in advanced materials science.

In conclusion, tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-chlorophenyl}carbamate (CAS No. 2228458-03-) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in fields ranging from pharmaceuticals to materials science. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in driving innovation and advancing scientific knowledge.